Cas no 19872-97-0 (4(1H)-Pyridinone, 1-methyl-3,5-dinitro-)
19872-97-0 structure
Product Name:4(1H)-Pyridinone, 1-methyl-3,5-dinitro-
CAS No:19872-97-0
MF:C6H5N3O5
MW:199.121001005173
CID:1390176
Update Time:2024-08-16
4(1H)-Pyridinone, 1-methyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyridinone, 1-methyl-3,5-dinitro-
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- Inchi: 1S/C6H5N3O5/c1-7-2-4(8(11)12)6(10)5(3-7)9(13)14/h2-3H,1H3
- InChI Key: LQFUVXDQDVSEMB-UHFFFAOYSA-N
- SMILES: C1N(C)C=C([N+]([O-])=O)C(=O)C=1[N+]([O-])=O
Computed Properties
- Exact Mass: 199.02295
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Melting Point: 215-216 °C
- Boiling Point: 296.6±40.0 °C(Predicted)
- PSA: 106.59
- pka: -4.31±0.10(Predicted)
4(1H)-Pyridinone, 1-methyl-3,5-dinitro- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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